4'-Hydroxy-2,3-difluorobiphenyl-4-boronic acid

• Molecular Formula: C12H9BF2O3
• Molecular Weight: 250.01 g/mol
• IUPAC Name: [2,3-difluoro-4-(4-hydroxyphenyl)phenyl]boronic acid
• InChI: InChI=1S/C12H9BF2O3/c14-11-9(7-1-3-8(16)4-2-7)5-6-10(12(11)15)13(17)18/h1-6,16-18H
• InChI Key: JANYCDIFCMIEKE-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C(=C(C=C1)C2=CC=C(C=C2)O)F)F)(O)O

Description

4'-Hydroxy-2,3-difluorobiphenyl-4-boronic acid is a useful research compound. Its molecular formula is C12H9BF2O3 and its molecular weight is 250.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

27.0 g (79.4 mmol) of 4′-benzyloxy-2,3-difluorobiphenyl-4-boronic acid are hydrogenated to completion on palladium/active carbon catalyst in THF. The catalyst is filtered off, and the solvent is removed in vacuo. The crude product is heated to 80° C. with 110 ml of toluene/ethyl acetate (10:1) with stirring and filtered off with suction after cooling, giving 4′-hydroxy-2,3-difluorobiphenyl-4-boronic acid as a colourless solid, which is employed in the next step without further purification.